Cas no 2163178-32-1 (1-amino-2-2-(trifluoromethyl)pyridin-3-ylpropan-2-ol)
1-amino-2-2-(trifluoromethyl)pyridin-3-ylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-amino-2-2-(trifluoromethyl)pyridin-3-ylpropan-2-ol
- 2163178-32-1
- EN300-1960573
- 1-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-2-ol
-
- Inchi: 1S/C9H11F3N2O/c1-8(15,5-13)6-3-2-4-14-7(6)9(10,11)12/h2-4,15H,5,13H2,1H3
- InChI Key: CAAMKSVGBHFAAY-UHFFFAOYSA-N
- SMILES: FC(C1C(=CC=CN=1)C(C)(CN)O)(F)F
Computed Properties
- Exact Mass: 220.08234746g/mol
- Monoisotopic Mass: 220.08234746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 59.1Ų
1-amino-2-2-(trifluoromethyl)pyridin-3-ylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1960573-1g |
1-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-2-ol |
2163178-32-1 | 1g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1960573-5g |
1-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-2-ol |
2163178-32-1 | 5g |
$3273.0 | 2023-09-17 | ||
| Enamine | EN300-1960573-10g |
1-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-2-ol |
2163178-32-1 | 10g |
$4852.0 | 2023-09-17 | ||
| Enamine | EN300-1960573-0.05g |
1-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-2-ol |
2163178-32-1 | 0.05g |
$948.0 | 2023-09-17 | ||
| Enamine | EN300-1960573-0.1g |
1-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-2-ol |
2163178-32-1 | 0.1g |
$993.0 | 2023-09-17 | ||
| Enamine | EN300-1960573-0.25g |
1-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-2-ol |
2163178-32-1 | 0.25g |
$1038.0 | 2023-09-17 | ||
| Enamine | EN300-1960573-0.5g |
1-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-2-ol |
2163178-32-1 | 0.5g |
$1084.0 | 2023-09-17 | ||
| Enamine | EN300-1960573-1.0g |
1-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-2-ol |
2163178-32-1 | 1g |
$1214.0 | 2023-05-31 | ||
| Enamine | EN300-1960573-2.5g |
1-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-2-ol |
2163178-32-1 | 2.5g |
$2211.0 | 2023-09-17 | ||
| Enamine | EN300-1960573-5.0g |
1-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-2-ol |
2163178-32-1 | 5g |
$3520.0 | 2023-05-31 |
1-amino-2-2-(trifluoromethyl)pyridin-3-ylpropan-2-ol Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 1-amino-2-2-(trifluoromethyl)pyridin-3-ylpropan-2-ol
Comprehensive Overview of 1-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-2-ol (CAS No. 2163178-32-1)
1-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-2-ol (CAS No. 2163178-32-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and trifluoromethyl group, is widely studied for its potential applications in drug discovery and material science. Its molecular structure combines a propan-2-ol backbone with an amino functional group, making it a versatile intermediate in synthetic chemistry.
The growing interest in fluorinated compounds like this one stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers are particularly intrigued by its potential role in designing kinase inhibitors and central nervous system (CNS) targeting agents, aligning with current trends in precision medicine. Additionally, the trifluoromethyl group is known to improve lipophilicity, a property highly sought after in drug development pipelines.
In agrochemical applications, 1-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-2-ol is explored for its potential as a pesticide intermediate. The pyridine moiety is a common scaffold in crop protection agents, and the introduction of a trifluoromethyl group can enhance pesticidal activity. This aligns with the industry's shift toward sustainable agriculture and eco-friendly formulations.
From a synthetic perspective, the compound's amino-alcohol functionality offers diverse reactivity, enabling its use in multicomponent reactions and catalyzed transformations. Its CAS No. 2163178-32-1 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and cheminformatics. Laboratories focusing on fragment-based drug design often prioritize such structurally nuanced building blocks.
Environmental and regulatory considerations are also pivotal. The compound's biodegradability and toxicity profile are under scrutiny, especially given the increasing demand for green chemistry principles. Analytical methods like HPLC and LC-MS are commonly employed to characterize its purity and stability, ensuring compliance with Good Manufacturing Practices (GMP).
In summary, 1-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-2-ol (CAS No. 2163178-32-1) represents a cutting-edge intersection of pharmaceutical innovation and agrochemical advancement. Its structural features and functional groups make it a valuable candidate for researchers tackling challenges in drug resistance, crop yield optimization, and molecular design. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation therapeutic and agricultural solutions.
2163178-32-1 (1-amino-2-2-(trifluoromethyl)pyridin-3-ylpropan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)